Atranol
Overview
Description
Atranol is an organic compound with the chemical formula C7H10O. It is a clear, colorless liquid that has a sweet, floral aroma and a low boiling point. This compound is a highly versatile compound with a wide range of uses in the laboratory and in industry. In the laboratory, it is used as a solvent, a reagent, and a catalyst in various chemical reactions. In industry, it is used as a flavoring agent, a fragrance, and a stabilizer. Its unique properties make it an ideal compound for use in a variety of applications.
Scientific Research Applications
Allergenic Potential in Oak Moss Absolute
- Study 1 : Atranol and chlorothis compound, components of oak moss absolute used in perfumery, are strong contact allergens. A study involving subjects with contact allergy to oak moss absolute demonstrated that solutions with reduced this compound content still elicited allergic reactions in sensitized individuals (Mowitz, Svedman, Zimerson, & Bruze, 2014).
- Study 2 : Chlorothis compound and this compound, degradation products in oak moss absolute, contribute to fragrance allergic contact dermatitis. A study with eczema patients sensitized to chlorothis compound and oak moss absolute revealed that both substances elicited reactions at very low exposure levels (Johansen, Bernard, Giménez-Arnau, Lepoittevin, Bruze, & Andersen, 2006).
Interaction with Adenosine A(2A)-Receptor
- Study 3 : A study examining the effects of various substances on adenosine A(2A)-receptor-mediated coronary vasodilation included this compound. The research aimed to understand the potential interactions and effects of this compound in this context (Riou, Ruiz, Rieger, Macdonald, Watson, Linden, Beller, & Glover, 2002).
Anticancer Potential
- Study 4 : Atranorin (ATR), a lichenized secondary metabolite, showed potential in anti-breast cancer activities. Molecular interaction studies highlighted its effectiveness against breast cancer cells by inhibiting ROS production and down-regulating anti-apoptotic proteins (Harikrishnan, Veena, LB, SR, Gubert, Prashantha, Shah, OK, Ringu, & Nandi, 2020).
- Study 5 : A study comparing the sensitivity of murine breast carcinoma cells and normal epithelial cells to atranorin revealed that atranorin was more effective in reducing the clonogenic ability of carcinoma cells. It also exhibited anti-tumor and hepatoprotective activity in vivo (Solár, Hrčková, Koptašíková, Velebný, Solárová, & Bačkor, 2016).
Wound Healing Properties
- Study 6 : Atranorin demonstrated wound healing activities in rodents. Topical application of atranorin improved wound healing by inducing earlier granulation tissue formation and improving collagenization (Barreto, Albuquerque-Júnior, Pereira-Filho, Quintans, Barreto, DeSantana, Santana-Filho, Santos, Bonjardim, Araújo, & Quintans-Júnior, 2013).
- Study 7 : Another study on the wound healing effect of atranorin in rodents reinforced its beneficial impact. Atranorin creams were used on excision wounds, showing promising results in improving wound healing processes (Barreto, Araujo, Siqueira, DeSantana, Araújo, Barreto, Santos, Albuquerque-Júnior, & Quintans-Júnior, 2011).
Therapeutic Potential in Treating Parasitic Infections
- Study 8 : Atranorin (ATR) showed effectiveness as an antibacterial, antiviral, antiprotozoal, and anti-inflammatory agent. A study highlighted its chemotherapeutic effect against piroplasm parasites in vitro and in vivo, suggesting its potential as a drug candidate for piroplasmosis treatment (Beshbishy, Batiha, Alkazmi, Nadwa, Rashwan, Abdeen, Yokoyama, & Igarashi, 2020).
Safety and Hazards
Future Directions
Due to its allergenic properties, there is an ongoing effort to reduce the content of Atranol in products. For example, a new preparation of oak moss absolute with reduced this compound content has been developed . Furthermore, research is being conducted to convert this compound into a hydrosoluble dimeric material, which can be easily separated from the absolute .
properties
IUPAC Name |
2,6-dihydroxy-4-methylbenzaldehyde |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H8O3/c1-5-2-7(10)6(4-9)8(11)3-5/h2-4,10-11H,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JASONGFGOLHLGB-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C(=C1)O)C=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H8O3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10200574 |
Source
|
| Record name | 2,6-Dihydroxy-4-methylbenzaldehyde | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10200574 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
152.15 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
526-37-4 |
Source
|
| Record name | Benzaldehyde, 2,6-dihydroxy-4-methyl- | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000526374 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 2,6-Dihydroxy-4-methylbenzaldehyde | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10200574 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 2,6-dihydroxy-4-methylbenzaldehyde | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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